Cas no 1384431-31-5 (methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate)

Methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate is a specialized organic compound featuring a pyridine core substituted with a methyl group at the 5-position and a nitro group at the 3-position, further functionalized with an aminoacetate moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The nitro group enhances reactivity for further transformations, such as reductions or nucleophilic substitutions, while the ester functionality offers versatility for derivatization. Its well-defined purity and stability under standard conditions ensure consistent performance in synthetic applications. This compound is particularly useful in medicinal chemistry for developing targeted bioactive molecules.
methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate structure
1384431-31-5 structure
Product Name:methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate
CAS No:1384431-31-5
MF:C9H11N3O4
MW:225.201341867447
CID:4595999
PubChem ID:66278063
Update Time:2025-10-29

methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-[(5-methyl-3-nitropyridin-2-yl)amino]acetate
    • Glycine, N-(5-methyl-3-nitro-2-pyridinyl)-, methyl ester
    • methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate
    • Inchi: 1S/C9H11N3O4/c1-6-3-7(12(14)15)9(10-4-6)11-5-8(13)16-2/h3-4H,5H2,1-2H3,(H,10,11)
    • InChI Key: OBNSGOQARNATKT-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)CNC1=NC=C(C)C=C1[N+]([O-])=O

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methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate Related Literature

Additional information on methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate

Methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate (CAS No. 1384431-31-5): A Comprehensive Overview

Methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate (CAS No. 1384431-31-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a nitropyridine core, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, combining a methyl ester and a nitro-substituted pyridine, makes it a versatile intermediate for synthesizing bioactive molecules.

The compound's CAS No. 1384431-31-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutics. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes.

One of the key features of methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate is its potential applicability in catalysis and medicinal chemistry. The presence of the nitro group and aminoacetate moiety allows for diverse functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the growing focus on fragment-based drug design and combinatorial chemistry, which are hot topics in pharmaceutical R&D.

From an analytical perspective, the compound's stability and solubility properties make it suitable for various spectroscopic techniques, including NMR and HPLC-MS. These methods are essential for quality control in industrial settings, where precision and reproducibility are paramount. Additionally, the rise of machine learning in chemical analysis has spurred interest in optimizing synthetic pathways for compounds like CAS No. 1384431-31-5, reducing waste and improving yields.

In the context of agrochemical innovation, methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate has been explored as a precursor for novel pesticides and herbicides. With increasing global emphasis on sustainable agriculture and reduced environmental impact, researchers are investigating its derivatives for targeted pest control. This aligns with consumer demands for eco-friendly crop protection solutions, a trending topic in agricultural science.

The compound's synthetic versatility also makes it a candidate for material science applications, particularly in the development of organic electronic materials. The nitropyridine scaffold can contribute to electron-deficient systems, which are critical for designing OLEDs and photovoltaic devices. As renewable energy technologies advance, such intermediates are gaining traction in both academic and industrial research.

In summary, methyl 2-(5-methyl-3-nitropyridin-2-yl)aminoacetate (CAS No. 1384431-31-5) represents a multifaceted compound with broad potential across multiple scientific disciplines. Its relevance to drug discovery, agrochemical development, and advanced materials underscores its importance in contemporary chemistry. As research continues to evolve, this compound is likely to remain a focal point for innovation, driven by the intersection of AI, sustainability, and high-throughput methodologies.

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